Cas no 838101-92-1 (1,2-Ethanediol, dihydrate)

• Product name: 1,2-Ethanediol, dihydrate
• CAS No: 838101-92-1
• MF: C₂H₆O₂^.₂[H₂O]
• MW: 98.0984
• CID: 1812821
• PubChem ID: 71414876

1,2-Ethanediol, dihydrate Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, dihydrate
• ethane-1,2-diol,dihydrate
• Ethane-1,2-diol--water (1/2)
• ethylene glycol-di water
• 838101-92-1
• DTXSID90834311

• Inchi： InChI=1S/C2H6O2.2H2O/c3-1-2-4;;/h3-4H,1-2H2;2*1H2
• InChI Key： UXDIJKVUSXILLS-UHFFFAOYSA-N
• SMILES： C(CO)O.O.O

Computed Properties

• Exact Mass: 98.05790880g/mol
• Monoisotopic Mass: 98.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5Ų